Cas no 2413846-69-0 (rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, trans)

• Product Name: rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, trans
• CAS No: 2413846-69-0
• MF: C₁₂H₁₄ClF₂NO₂
• MW: 277.69486951828
• MDL: MFCD32662736
• CID: 5683462
• PubChem ID: 146049702
• Update Time: 2025-06-30

rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Z4348375571
• Methyl (3S,4R)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate;hydrochloride
• rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride
• EN300-26571995
• 2413846-69-0
• rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, trans

• MDL： MFCD32662736
• Inchi： 1S/C12H13F2NO2.ClH/c1-17-12(16)11-6-15-5-10(11)7-2-8(13)4-9(14)3-7;/h2-4,10-11,15H,5-6H2,1H3;1H/t10-,11+;/m0./s1
• InChI Key： OXMPTBNSAGCLRC-VZXYPILPSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)[C@@H]1CNC[C@H]1C(=O)OC)F

Computed Properties

• Exact Mass: 277.0681127g/mol
• Monoisotopic Mass: 277.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, trans

Professional Introduction to Rac-Methyl (3R,4S)-4-(3,5-Difluorophenyl)pyrrolidine-3-Carboxylate Hydrochloride, CAS No. 2413846-69-0

Rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, with the CAS number 2413846-69-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for potential therapeutic applications.

The molecular structure of this compound features a pyrrolidine core substituted with a (3R,4S)-configuration, which is crucial for its biological activity. The presence of a (3,5-difluorophenyl) group further enhances its pharmacological properties by contributing to its binding affinity and metabolic stability. These structural features make it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. Rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride has been identified as a potential lead compound in several preclinical studies due to its ability to modulate key enzymes involved in disease pathways. Its unique structural motif allows it to interact with biological targets in a highly specific manner, which is essential for developing effective and safe therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural features can influence neurotransmitter systems, potentially offering new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The (3R,4S)-configuration of the pyrrolidine ring is particularly important, as it has been associated with enhanced binding affinity and reduced side effects compared to other stereoisomers.

Furthermore, the hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This improvement in solubility can lead to better absorption rates when administered orally or intravenously, which is critical for achieving therapeutic efficacy. The combination of these factors positions Rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride as a promising candidate for further clinical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These computational studies have provided valuable insights into the mechanism of action of Rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride, helping to guide the design of more effective derivatives. By leveraging these computational tools, scientists can optimize the pharmacological properties of this compound and improve its potential as a therapeutic agent.

The synthesis of Rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride involves multiple steps that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies ensures that the final product meets high purity standards necessary for preclinical and clinical studies. The synthesis process also highlights the importance of chiral purity in pharmaceutical compounds, as even minor impurities can significantly affect biological activity and safety profiles.

In conclusion, Rac-methyl (3R,4S)-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylate hydrochloride represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and other diseases make it a valuable compound for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug discovery techniques, compounds like this one will play a crucial role in advancing medical science and improving patient outcomes.